Cas no 106667-27-0 (3-Thiophenecarboxylic acid,5-ethyl-4-methyl-2-[[[(2-methylphenyl)amino]carbonyl]amino]-, ethyl ester)

• Product name: 3-Thiophenecarboxylic acid,5-ethyl-4-methyl-2-[[[(2-methylphenyl)amino]carbonyl]amino]-, ethyl ester
• CAS No: 106667-27-0
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 1178587

3-Thiophenecarboxylic acid,5-ethyl-4-methyl-2-[[[(2-methylphenyl)amino]carbonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid,5-ethyl-4-methyl-2-[[[(2-methylphenyl)amino]carbonyl]amino]-, ethyl ester
• 3-Thiophenecarboxylic acid, 5-ethyl-4-methyl-2-[[[(2-methylphenyl)amino]carbonyl]amino]-, ethyl ester

• Inchi： 1S/C18H22N2O3S/c1-5-14-12(4)15(17(21)23-6-2)16(24-14)20-18(22)19-13-10-8-7-9-11(13)3/h7-10H,5-6H2,1-4H3,(H2,19,20,22)
• InChI Key： VJLZSXWGXGGDEO-UHFFFAOYSA-N
• SMILES： C1(NC(NC2=CC=CC=C2C)=O)SC(CC)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 346.13526

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 405.2±45.0 °C(Predicted)
• PSA: 67.43
• pka: 13.66±0.70(Predicted)